4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloride
Overview
Description
4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloride, also known as 4-OH-HHDN-HCl, is a synthetic compound that has recently been studied for its potential applications in scientific research. It is a small molecule that is composed of two aromatic rings, an oxygen atom, and a hydrochloride group. The compound has been studied for its ability to act as an enzyme inhibitor and as a potential drug candidate.
Mechanism of Action
4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel acts as an enzyme inhibitor by binding to the active site of the enzyme and preventing it from catalyzing the reaction. This prevents the enzyme from performing its function, thus inhibiting its activity. Additionally, 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel can act as a competitive inhibitor, meaning that it can compete with the substrate for the active site of the enzyme, thus preventing the substrate from binding to the enzyme and catalyzing the reaction.
Biochemical and Physiological Effects
4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel has been studied for its potential effects on biochemical and physiological processes. It has been found to inhibit the activity of enzymes involved in various biochemical pathways, such as the cytochrome P450 pathway. Additionally, 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel has been studied for its potential effects on physiological processes, such as the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
The use of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel in laboratory experiments has several advantages. It is a small molecule, which makes it easy to handle and store. Additionally, it is relatively stable, which makes it suitable for long-term storage. However, there are some limitations to the use of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel in laboratory experiments. It is a relatively new compound, so not much is known about its effects on biochemical and physiological processes. Additionally, the synthesis of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel is complicated and requires the use of hazardous chemicals, which can be dangerous to handle and store.
Future Directions
Given the potential applications of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel in scientific research, there are several future directions that can be explored. These include further research into the biochemical and physiological effects of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel, as well as the development of new synthesis methods that are safer and more efficient. Additionally, further research could be done to explore the potential of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel as a drug candidate for the treatment of various diseases. Finally, research could be done to explore the potential of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel as an enzyme inhibitor in various biochemical pathways.
Synthesis Methods
4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel can be synthesized using a variety of methods. The most common and efficient method involves the reaction of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridine with hydrochloric acid. The reaction of these two compounds produces 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel in a quantitative yield. Other methods of synthesis include the reaction of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridine with phosphorus oxychloride, the reaction of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridine with bromine, and the reaction of 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridine with chlorine.
Scientific Research Applications
4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel has been studied for its potential applications in scientific research. It has been found to act as an enzyme inhibitor, which can be useful for studying the function of enzymes in various biochemical pathways. Additionally, 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloridel has been studied for its potential as a drug candidate for the treatment of various diseases.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloride involves the condensation of 2-amino-3-cyanopyridine with cyclohexanone followed by reduction and hydrolysis.", "Starting Materials": [ "2-amino-3-cyanopyridine", "cyclohexanone", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Condensation of 2-amino-3-cyanopyridine with cyclohexanone in the presence of a base to form 4-cyclohexyl-2-methyl-1,2,3,4-tetrahydropyridine-3,5-dicarbonitrile", "Reduction of the nitrile group using sodium borohydride to form 4-cyclohexyl-2-methyl-1,2,3,4-tetrahydropyridine-3-carboxamide", "Hydrolysis of the carboxamide group using hydrochloric acid and water to form 4-hydroxy-1,2,5,6,7,8-hexahydro-1,7-naphthyridin-2-one hydrochloride" ] } | |
| 2664078-95-7 | |
Molecular Formula |
C8H11ClN2O2 |
Molecular Weight |
202.64 g/mol |
IUPAC Name |
4-hydroxy-5,6,7,8-tetrahydro-1H-1,7-naphthyridin-2-one;hydrochloride |
InChI |
InChI=1S/C8H10N2O2.ClH/c11-7-3-8(12)10-6-4-9-2-1-5(6)7;/h3,9H,1-2,4H2,(H2,10,11,12);1H |
InChI Key |
SKHKNOQNTFPVAA-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC2=C1C(=CC(=O)N2)O.Cl |
Purity |
95 |
Origin of Product |
United States |
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